Cas no 3524-06-9 (2,1,3-Benzoxadiazole,5-methoxy-, 3-oxide)

2,1,3-Benzoxadiazole,5-methoxy-, 3-oxide is a heterocyclic compound featuring a benzoxadiazole core with a methoxy substituent at the 5-position and an oxide group at the 3-position. This structure imparts unique electronic and photophysical properties, making it valuable in applications such as organic electronics, fluorescent probes, and materials science. The methoxy group enhances solubility and modulates electronic effects, while the oxide functionality contributes to its stability and reactivity profile. Its well-defined molecular architecture allows for precise tuning in synthetic and supramolecular chemistry. Researchers leverage this compound for its consistent performance in high-precision applications, including optoelectronic devices and sensor development.
2,1,3-Benzoxadiazole,5-methoxy-, 3-oxide structure
3524-06-9 structure
Product Name:2,1,3-Benzoxadiazole,5-methoxy-, 3-oxide
CAS No:3524-06-9
MF:C7H6N2O3
MW:166.13414144516
CID:295911
PubChem ID:24864376
Update Time:2025-10-28

2,1,3-Benzoxadiazole,5-methoxy-, 3-oxide Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazole,5-methoxy-, 3-oxide
    • 6-METHOXYBENZOFURAZAN-1-OXIDE
    • 5-methoxy-benzo[1,2,5]oxadiazole 3-oxide
    • 5-methoxybenzo[c][1,2,]oxadiazol-1-oxide
    • 5-methoxy-benzofurazan N-oxide
    • 5-methoxybenzofurazan oxide
    • 5-METHOXYBENZOFURAZAN-3-OXIDE
    • 5-methoxybenzofuroxan
    • 5-methoxybenzofuroxane
    • 6-Methoxy-2,1,3-benzoxadiazole 1-oxide
    • 6-methoxybenzo[c]1,2,5-oxadiazol-1-ol
    • 6-Methoxybenzofuroxan
    • AKOS005465223
    • SMR000427670
    • 5-methoxy-3-oxido-2,1,3-benzoxadiazol-3-ium
    • 3524-06-9
    • 5-Methoxybenzofurazan 3-oxide, 99%
    • CHEMBL1462940
    • DTXSID20338337
    • 5-Methoxybenzofurazan 3-oxide
    • SCHEMBL21877846
    • MLS001049297
    • MFCD00192265
    • STK532905
    • MDL： MFCD00192265
    • Inchi： 1S/C7H6N2O3/c1-11-5-2-3-6-7(4-5)9(10)12-8-6/h2-4H,1H3
    • InChI Key： XCWFKHHSXPIDHN-UHFFFAOYSA-N
    • SMILES： O1N=C2C=CC(=CC2=[N+]1[O-])OC

Computed Properties

  • Exact Mass: 166.03800
  • Monoisotopic Mass: 166.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.46
  • Melting Point: 115-117 °C (lit.)
  • Boiling Point: 291.2°C at 760 mmHg
  • Flash Point: 129.9°C
  • Refractive Index: 1.628
  • PSA: 60.72000
  • LogP: 1.26490
  • Solubility: Not determined

2,1,3-Benzoxadiazole,5-methoxy-, 3-oxide Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

2,1,3-Benzoxadiazole,5-methoxy-, 3-oxide Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,1,3-Benzoxadiazole,5-methoxy-, 3-oxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
391409-5G
2,1,3-Benzoxadiazole,5-methoxy-, 3-oxide
 3524-06-9 99%
5G
 700.49 2021-05-17

2,1,3-Benzoxadiazole,5-methoxy-, 3-oxide Related Literature

  • 1. N-oxides and related compounds. Part XXVIII. 5-Amino- and 5-hydroxy-benzofuroxans
    A. J. Boulton,P. B. Ghosh,A. R. Katritzky J. Chem. Soc. C 1966 971

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